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Compound of Interest

Compound Name: Potassium rhodizonate

Cat. No.: B081583 Get Quote

An in-depth guide to the properties, performance, and applications of common rhodizonate

salts, featuring experimental protocols and data-driven comparisons.

Rhodizonate salts are organic compounds that have found significant utility in various scientific

fields, primarily due to the ability of the rhodizonate dianion to form intensely colored

complexes with various metal ions. This property has made them invaluable as indicators in

chemical analysis, particularly for the detection of heavy metals. This guide provides a

comparative analysis of the most commonly used rhodizonate salts—sodium rhodizonate and

potassium rhodizonate—to assist researchers, scientists, and drug development

professionals in selecting the appropriate salt for their specific application.

Physicochemical Properties and Performance
The efficacy of a rhodizonate salt in a given application is largely dictated by its physical and

chemical properties. While both sodium and potassium rhodizonate are effective chelating

agents, they exhibit notable differences in their solubility, stability, and performance in analytical

tests.
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Property
Sodium
Rhodizonat
e

Potassium
Rhodizonat
e

Barium
Rhodizonat
e

Lead
Rhodizonat
e

Strontium
Rhodizonat
e

Formula C₆Na₂O₆ C₆K₂O₆ C₆BaO₆ C₆PbO₆ C₆SrO₆

Molar Mass 214.04 g/mol 246.27 g/mol 305.41 g/mol 375.28 g/mol 255.70 g/mol

Appearance

Dark brown,

crystalline

powder

Black-reddish

solid[1]

Red-brown

precipitate[2]

Dark violet

precipitate[2]

Red-brown

precipitate[2]

Solubility in

Water
Soluble

Poorly

soluble[1]
Insoluble Insoluble Insoluble

Stability of

Aqueous

Solution

Decomposes

within a few

days, even

when

refrigerated[2

]

Solutions are

stable for

about 1 hour

and must be

used

immediately[1

]

--- --- ---

Detection

Limit for Lead

(Pb²⁺)

0.1 µg; as low

as 600 ppm

in paint

Not explicitly

found in

search

results

--- --- ---

Detection

Limit for

Barium (Ba²⁺)

0.25 µg --- --- --- ---

Detection

Limit for

Strontium

(Sr²⁺)

--- --- --- --- 4.75 ppm[2]

Stability

Constants

(log K) with

Pb²⁺

Data not

available in a

comparative

table

Data not

available in a

comparative

table

--- --- ---
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Stability

Constants

(log K) with

Ba²⁺

Data not

available in a

comparative

table

Data not

available in a

comparative

table

--- --- ---

Stability

Constants

(log K) with

Sr²⁺

Data not

available in a

comparative

table

Data not

available in a

comparative

table

--- --- ---

Experimental Protocols
Detailed and reproducible experimental protocols are critical for obtaining reliable results.

Below are the methodologies for the synthesis of potassium rhodizonate and the widely used

sodium rhodizonate spot test for the detection of lead.

Synthesis of Potassium Rhodizonate from Inositol
This protocol describes the oxidation of inositol to produce potassium rhodizonate.

Materials:

Inositol (10 g)

Concentrated Nitric Acid (68%, 25 mL)

Glacial Acetic Acid (50 mL)

Potassium Hydroxide (40 g)

Deionized Water

Isopropanol (100 mL)

Round-bottom flask with reflux condenser

Heating mantle
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Ice bath

Magnetic stirrer and stir bar

Buchner funnel and filter paper

Procedure:

In a round-bottom flask, combine 10 g of inositol and 25 mL of concentrated nitric acid.

Caution: This reaction produces toxic nitrogen dioxide fumes and should be performed in a

well-ventilated fume hood.

Set up a reflux condenser and heat the mixture to a gentle boil for 3 hours.

After 3 hours, allow the mixture to cool to room temperature.

Carefully add deionized water to bring the total volume to 100 mL.

Add 50 mL of glacial acetic acid to the solution. This helps to maintain an acidic environment,

as rhodizonates are unstable under basic conditions.[1]

Place the flask in an ice bath and begin stirring.

Slowly add 40 g of potassium hydroxide in small portions. The addition is exothermic and will

cause the solution to heat up and bubble. Allow the solution to cool between additions. The

solution will turn a black/black-red color as the potassium rhodizonate precipitates.[1]

Once all the potassium hydroxide has been added, remove the flask from the ice bath and

continue stirring overnight at room temperature. This allows for the oxidation of any

remaining intermediates by dissolved oxygen, increasing the yield.[1]

Collect the precipitate by vacuum filtration using a Buchner funnel.

Wash the precipitate with 100 mL of isopropanol.

Allow the potassium rhodizonate to air dry completely.

Sodium Rhodizonate Spot Test for Lead (Pb²⁺)
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This qualitative test is a rapid and sensitive method for the detection of lead on various

surfaces, commonly used in forensic science for gunshot residue analysis.[3]

Materials:

Saturated aqueous solution of sodium rhodizonate (freshly prepared)

Buffer solution (pH 2.8): Dissolve 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100

mL of deionized water.

5% (v/v) Hydrochloric acid solution

Spray bottles for each solution

Filter paper (for testing loose particles)

Known lead sample (for positive control)

Procedure:

Preparation of Saturated Sodium Rhodizonate Solution: Add a small amount of sodium

rhodizonate powder to a beaker and add deionized water dropwise while stirring until a dark

tea-colored solution is formed with a small amount of undissolved solid remaining. This

solution is unstable and should be prepared fresh, as it is typically ineffective after one hour.

[3]

Sample Preparation: The surface to be tested is directly used. If testing for loose particles,

they can be collected on a piece of filter paper.

Initial Test: In a fume hood, spray the test area with the saturated sodium rhodizonate

solution. A yellow background color will appear.

Buffering and Color Development: Spray the same area with the pH 2.8 buffer solution. This

will eliminate the yellow background and, in the presence of lead and some other heavy

metals, a pink color will develop.[3]

Confirmation for Lead: To specifically confirm the presence of lead, spray the pink area with

the 5% hydrochloric acid solution. If lead is present, the pink color will fade and a blue-violet
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color will appear.[3] This confirmatory step is crucial as other ions like barium can also form a

red-brown complex with rhodizonate, but this color is independent of pH.[2]

Visualizing Experimental Workflows
The following diagrams illustrate key processes involving rhodizonate salts.

Inositol Oxidation
Conc. HNO₃, Reflux

Rhodizonic Acid Intermediate PrecipitationKOH, Acetic Acid Potassium RhodizonateFiltration & Drying

Click to download full resolution via product page

Caption: Synthesis of Potassium Rhodizonate from Inositol.
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Procedure
Results

Sodium Rhodizonate Solution

Tartrate Buffer (pH 2.8)

5% HCl

Sample Surface Spray with Sodium Rhodizonate Spray with Buffer

Pink Color

Pb²⁺ or other metals present

No Change / Yellow

Pb²⁺ absent

Spray with HCl

Blue-Violet Color

Pb²⁺ confirmed
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Caption: Workflow for the Sodium Rhodizonate Spot Test for Lead.
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Caption: Sequential Analysis of Gunshot Residue.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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